Cas no 2172211-09-3 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid
• CAS No: 2172211-09-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5604740
• PubChem ID: 165542565
• Update Time: 2025-10-29

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172211-09-3
• 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid
• EN300-1502176
• 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,26(33)30-19-12-11-18(15-19)16-25(31)32)13-14-29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： NHLJIOKXVLTYFN-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclopentyl}acetic acid

Compound CAS No 2172211-09-3: 2-{3-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic Acid

The compound with CAS number 2172211-09-3, named 2-{3-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido]cyclopentyl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a side chain with acetic acid functionality. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group serves as a protecting group for amino acids during solid-phase synthesis, ensuring precise control over the synthesis of complex peptides. This has led to its widespread use in the development of biopharmaceuticals and advanced therapeutic agents. The cyclopentane ring in this compound adds structural rigidity, which is advantageous in stabilizing the molecule's conformation and enhancing its bioavailability.

One of the most promising applications of this compound is in the field of biomedical engineering, where it has been utilized as a precursor for the synthesis of bioactive polymers. These polymers exhibit excellent biocompatibility and can be tailored to release drugs at controlled rates, making them ideal for use in implantable devices and tissue engineering scaffolds. Additionally, the acetic acid side chain provides a site for further functionalization, enabling the attachment of targeting ligands or imaging agents for precision medicine.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the Fmoc-amino acid derivative, followed by cyclization to form the cyclopentane ring, and finally, the introduction of the acetic acid moiety through nucleophilic substitution or coupling reactions. The optimization of these steps has been made possible by advancements in catalyst design and reaction conditions, as reported in recent publications.

In terms of characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) have been instrumental in confirming the molecular structure and purity of this compound. These methods provide detailed insights into the spatial arrangement of atoms and ensure that the final product meets stringent quality standards required for biomedical applications.

Looking ahead, ongoing research is focused on exploring novel applications for this compound in areas such as nanotechnology and green chemistry. For instance, its use as a chiral catalyst in asymmetric synthesis has shown promise in producing enantiomerically enriched compounds with high efficiency. Furthermore, its compatibility with sustainable solvent systems aligns with current trends toward environmentally friendly chemical processes.

In conclusion, CAS No 2172211-09-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and developing innovative solutions in healthcare and beyond.